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Compound of Interest

Compound Name: Pocenbrodib

CAS No.: 2304372-79-8

Cat. No.: B12395056

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the published research on Pocenbrodib (formerly FT-7051), a novel

CBP/p300 inhibitor, with another clinical-stage CBP/p300 inhibitor, CCS1477. This document

summarizes key preclinical and clinical findings to support independent validation and further

investigation.

Pocenbrodib is an orally bioavailable small molecule inhibitor of the CREB-binding protein

(CBP) and E1A binding protein p300, which are critical co-activators of androgen receptor (AR)

signaling in prostate cancer. By targeting the CBP/p300 bromodomain, Pocenbrodib aims to

disrupt the transcriptional activation of genes driving tumor growth and resistance to anti-

androgen therapies in metastatic castration-resistant prostate cancer (mCRPC).

Comparative Preclinical Data: Pocenbrodib vs.
CCS1477
Limited direct comparative studies between Pocenbrodib and other CBP/p300 inhibitors have

been published. However, by examining the available preclinical data for Pocenbrodib and

another clinical-stage CBP/p300 inhibitor, CCS1477, we can draw some initial comparisons.
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Parameter
Pocenbrodib (FT-
7051)

CCS1477 Reference

Target
CBP/p300

bromodomain

p300/CBP

bromodomain
[1][2][3]

Binding Affinity (Kd) Not explicitly reported
p300: 1.3 nM, CBP:

1.7 nM
[3]

Selectivity (vs. BRD4) Selective Kd = 222 nM [3]

In Vitro Potency

(IC50)

~1 µM in

enzalutamide-

sensitive and -

resistant prostate

cancer cell lines

96 nM (22Rv1), 49 nM

(VCaP)
[1][3]

In Vivo Efficacy

Demonstrated tumor

growth inhibition in

enzalutamide-

sensitive and -

resistant patient-

derived xenografts

Complete tumor

growth inhibition in a

22Rv1 xenograft

model at 10mg/kg and

20mg/kg daily, and

30mg/kg every other

day over 28 days.

[1][3]

Experimental Protocols
In Vitro Cell Proliferation Assays (CCS1477)

Cell Lines: 22Rv1 and VCaP prostate cancer cell lines were utilized.[3]

Method: The potency and functional activity, including proliferation and biomarker

knockdown, were assessed. While the specific proliferation assay method (e.g., MTT,

CellTiter-Glo) is not detailed in the abstract, such assays are standard in the field to

determine the concentration of a compound that inhibits cell growth by 50% (IC50).[3]

In Vivo Xenograft Model (CCS1477)
Model: 22Rv1 xenograft model in mice.[3]
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Treatment: CCS1477 was administered orally at doses of 10mg/kg and 20mg/kg daily, or

30mg/kg every other day.[3]

Duration: The treatment was carried out for 28 days, with an extended observation period of

24 days without the drug.[3]

Endpoints: Tumor growth inhibition, plasma PSA levels, and knockdown of tumor AR-FL, AR-

V7, and C-Myc proteins, as well as C-Myc and TMPRSS2 mRNA expression were

measured.[3]

Clinical Trial Landscape
Pocenbrodib is currently being evaluated in a Phase 1b/2a clinical trial (NCT06785636) for

patients with mCRPC. This follows the completion of a Phase 1 study (COURAGE,

NCT04575766).

Pocenbrodib Phase 1b/2a Trial (NCT06785636) Overview
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Parameter Details

Phase 1b/2a

Title

A Phase 1b/2a, Multi-Center, Open-Label Study

of Pocenbrodib as Monotherapy or in

Combination With Abiraterone Acetate,

Olaparib, or 177Lu-PSMA-617 in Participants

With Metastatic Castration-Resistant Prostate

Cancer (mCRPC)

Status Recruiting

Primary Objectives

To assess the safety, objective response rate,

and PSA decline of pocenbrodib alone and in

combination, and to define a preliminary

recommended Phase 2 dose.

Patient Population
Adult males with mCRPC who have progressed

on at least one prior novel hormonal therapy.

Interventions

Phase 1b: Pocenbrodib monotherapy dose

escalation. Phase 2a: Pocenbrodib

monotherapy, Pocenbrodib + Abiraterone

Acetate, Pocenbrodib + Olaparib, Pocenbrodib

+ 177Lu-PSMA-617.

Pocenbrodib (as FT-7051) Phase 1 COURAGE Study
(NCT04575766) Initial Findings
Initial results from the first eight patients in the COURAGE study indicated that FT-7051 was

well-tolerated.[1][4] The 150 mg dose achieved drug concentrations that approached the

predicted efficacious dose based on preclinical modeling.[1][4] One patient experienced a PSA

decline of over 50% at 12 weeks and over 80% at 16 weeks.[1] Pharmacodynamic evidence of

target engagement was demonstrated by a reduction in H3K27AC in skin biopsies.[1][4]

CCS1477 Clinical Trial (NCT03568656)
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CCS1477 is being evaluated in a Phase 1/2a study in patients with advanced solid tumors,

including a cohort for mCRPC, both as a monotherapy and in combination with enzalutamide or

abiraterone.[2]

Signaling Pathway and Experimental Workflow
Pocenbrodib's Mechanism of Action
The following diagram illustrates the proposed mechanism of action for Pocenbrodib in

castration-resistant prostate cancer.
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Caption: Pocenbrodib inhibits the CBP/p300 co-activator, disrupting androgen receptor

signaling and subsequent tumor growth.

Pocenbrodib Phase 1b/2a Clinical Trial Workflow
The diagram below outlines the experimental workflow for the ongoing clinical trial of

Pocenbrodib.
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Caption: Workflow of the Phase 1b/2a clinical trial for Pocenbrodib in mCRPC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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